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Synthesis of Nickel Selenate

Nickel selenate can be synthesized through several methods, primarily involving reactions between nickel

precursors and selenic acid.

Method Procedure Key Characteristics/Outcome

From Nickel
Carbonate [1]

React nickel(II) carbonate (NiCO₃)
with selenic acid (H₂SeO₄). The

reaction produces nickel selenate,
water, and carbon dioxide.

Standard method for producing the
compound.

Slow
Evaporation
(with Piperazine)
[2]

Slowly evaporate an aqueous
solution containing piperazine

hexahydrate, nickel(II) carbonate,
and selenic acid.

Yields single crystals of a hybrid compound:
(C₄H₁₂N₂)Ni(H₂O)₆₂. The compound has a

monoclinic crystal structure.

Fundamental Properties of Nickel Selenate

The following table outlines the key chemical, physical, and safety properties of nickel selenate.
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Property
Category

Details

General
Information

Chemical

Formula
(anhydrous)

NiSeO₄ [1]

Chemical
Formula

(hexahydrate)

NiSeO₄·6H₂O [1]

Molar Mass

(anhydrous)

201.64 g·mol⁻¹ [1]

Molar Mass

(hexahydrate)

309.74 g·mol⁻¹ [3] [4]

Physical
Properties

Appearance

(hexahydrate)

Green crystalline solid [1] [5]

Density

(anhydrous)

4.8 g·cm⁻³ [1]

Density

(hexahydrate)

2.314 g·cm⁻³ [1]

Crystal System

(hexahydrate)

Tetragonal [1]

Hazards (GHS)
[1]

Hazard Statements: H317 (May cause an allergic skin reaction), H334 (May cause

allergy or asthma symptoms or breathing difficulties if inhaled), H341 (Suspected of
causing genetic defects), H350i (May cause cancer by inhalation), H360D (May

damage the unborn child), H372 (Causes damage to organs through prolonged or
repeated exposure), H410 (Very toxic to aquatic life with long-lasting effects).

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://en.m.wikipedia.org/wiki/Nickel_selenate
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://www.americanelements.com/nickel-selenate-15060-62-5
https://www.chemsrc.com/en/cas/15060-62-5_670189.html
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://link.springer.com/article/10.1007/s10973-019-08623-9
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://www.smolecule.com/products/s1511201?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Thermal Decomposition Behavior

Nickel selenate hexahydrate undergoes a complex, multi-stage decomposition process when heated, which

involves both dehydration and structural breakdown, accompanied by distinct color changes [1] [5].

The following diagram illustrates this thermal decomposition pathway:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1511201?utm_src=pdf-body
https://en.m.wikipedia.org/wiki/Nickel_selenate
https://link.springer.com/article/10.1007/s10973-019-08623-9
https://www.smolecule.com/products/s1511201?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


NiSeO₄·6H₂O
(Green Solid)

NiSeO₄·4H₂O

100°C
Loses 2H₂O

NiSeO₄·H₂O

300°C
Loses 3H₂O

Anhydrous NiSeO₄

390°C
Loses H₂O

NiSeO₃

(Nickel Selenite)

510°C
Loses O₂

NiO
(Nickel Oxide)

690°C
Loses SeO₂

Click to download full resolution via product page

Thermal decomposition pathway of nickel selenate hexahydrate.
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The color of the material changes from green at room temperature to yellowish-green, yellowish-orange,

and finally to yellow as the temperature rises to 420°C, due to the loss of water molecules and changes in the

crystal field [5].

Applications and Research Significance

The studies highlight the importance of nickel selenate's thermal properties for its use as a precursor

material in the synthesis of other functional materials, such as nickel oxide (NiO) nanoparticles [5] [6].

Understanding its decomposition pathway is essential for controlling the final product's properties. The

compound's distinct thermochromic behavior (color change with heat) is also a notable characteristic for

potential material science applications [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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